5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol

Specification

• CAS No.: 51548-88-0
• Molecular Formula: C12H20O6
• Molecular Weight: 260.28 g/mol
• IUPAC Name: 5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol
• Standard InChI: InChI=1S/C12H20O6/c1-11(2)15-7-5(13)9-10(6(14)8(7)16-11)18-12(3,4)17-9/h5-10,13-14H,1-4H3
• Standard InChI Key: LDPFQVWIUACVFE-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(C3C(C(C2O1)O)OC(O3)(C)C)O)C

Introduction

5,5,11,11-Tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol is a complex organic compound characterized by its unique tetraoxatricyclo structure. This compound features multiple functional groups, including hydroxyl (-OH) groups and ether linkages, which contribute to its classification as a polyol and an oxatricyclo compound. The IUPAC name reflects its systematic nomenclature, indicating the presence of multiple functional groups and a highly branched structure.

Molecular Formula and Composition

Element	Number of Atoms	Molecular Weight Contribution
Carbon	12	144.00 g/mol
Hydrogen	22	22.00 g/mol
Oxygen	4	64.00 g/mol
Total Molecular Weight	230.00 g/mol

Synthesis Methods

The synthesis of 5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol typically involves multi-step organic reactions. These reactions often require specific precursors such as cyclohexane derivatives and other cyclic compounds. The synthesis process demands careful control of reaction conditions to ensure the formation of the desired tetraoxatricyclo structure.

Steps in Synthesis

• Cyclization: The initial step involves the cyclization of appropriate precursors to form the tricyclic framework.

• Functionalization: Subsequent steps involve the introduction of hydroxyl groups and other functional groups to achieve the final structure.

• Purification: Final purification steps are crucial to obtain high-purity products.

Chemical Reactivity and Applications

5,5,11,11-Tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol can participate in various chemical reactions due to its hydroxyl groups and ether linkages. These reactions often require specific catalysts or conditions to optimize yields and selectivity towards desired products.

Potential Applications

• Scientific Research: The compound's unique structure makes it a subject of interest in various scientific fields for studying chemical properties and reactivity.

• Biological Studies: Further research is needed to explore potential biological effects and applications.

Analytical Techniques for Characterization

The molecular structure of 5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol can be confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Spectroscopic Analysis

Spectroscopic Method	Purpose
NMR Spectroscopy	Structural confirmation and analysis of functional groups
IR Spectroscopy	Identification of specific functional groups